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Compound of Interest

Compound Name: JNJ-40929837

Cat. No.: B12383383 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, data-driven comparison of JNJ-40929837, a selective and

orally active Leukotriene A4 Hydrolase (LTA4H) inhibitor, with other notable LTA4H inhibitors

that have been in clinical development. Leukotriene A4 hydrolase is a key enzyme in the

biosynthesis of the potent pro-inflammatory mediator Leukotriene B4 (LTB4), making it an

attractive target for the treatment of a range of inflammatory diseases.[1][2][3] This report

summarizes key quantitative data, details experimental protocols from clinical studies, and

visualizes the relevant biological pathways and workflows to offer a comprehensive resource

for researchers in this field.

Performance and Pharmacokinetic Comparison
The following tables summarize the available quantitative data for JNJ-40929837 and other

LTA4H inhibitors. It is important to note that the data are compiled from different studies and

direct head-to-head comparisons should be made with caution.
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Inhibitor
Chemical

Name/Code

Reported

Potency

Key

Preclinical/Clini

cal Findings

Development

Status

JNJ-40929837
Not publicly

available

High potency in

in vitro cellular

assays.

Demonstrated

target

engagement with

>95% reduction

of LTB4 levels in

ex vivo

stimulated blood

at 100 mg doses.

[4] Failed to

show clinical

efficacy in an

asthma bronchial

allergen

challenge.[4][5]

[6]

Discontinued

(reports of

testicular toxicity

in rats)[4]

LYS006
Not publicly

available

Human whole

blood IC50: ~21

ng/mL; IC90: ~57

ng/mL.[7]

Picomolar LTA4H

inhibitor.[8]

Novel, highly

potent, and

selective new-

generation

inhibitor.[7][9]

Showed >90%

target inhibition

at doses of 20

mg b.i.d. and

above in a Phase

I study.[7][9]

Favorable safety

profile in Phase I.

[7][9]

In Phase II

clinical trials for

inflammatory

acne,

hidradenitis

suppurativa, and

ulcerative colitis.

[8]
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Acebilustat

(CTX-4430)

Not publicly

available

Potent inhibitor

of LTA4H.[10]

Reduced sputum

neutrophil counts

by 65% in cystic

fibrosis patients

at 100 mg dose.

[11] Showed

trends towards

reduced

pulmonary

exacerbations in

certain patient

subgroups.[12]

[13] Did not

improve lung

function in a

Phase 2 trial.[12]

[13]

Investigated for

cystic fibrosis

and COVID-19.

[10]

Bestatin

(Ubenimex)

((2S,3R)-3-

amino-2-

hydroxy-4-

phenylbutanoyl)-

L-leucine

IC50: 4.0 ± 0.8

μM for LTA4H.

[14] Ki: 201 +/-

95 mM for

isolated LTA4H.

[14]

Natural, broad-

spectrum

aminopeptidase

and LTA4H

inhibitor.[15]

Shows

immunomodulato

ry and anti-tumor

effects.[16][17]

Approved in

some countries

as an adjunct to

cancer therapy.

Table 1: Overview of LTA4H Inhibitors
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Inhibitor Administration Tmax

Key

Pharmacokineti

c Properties

Metabolism/Exc

retion

JNJ-40929837 Oral Not specified

Substantially

inhibited LTB4

production in

whole blood and

sputum.[5][6]

Not specified

LYS006 Oral 1-2 hours[7]

Rapid

absorption, dose-

proportional

plasma

exposure.[7][9]

Nonlinear blood

to plasma

distribution due

to saturable

target binding.[7]

[9] Long terminal

half-life due to

slow re-

distribution from

target cells.[7][9]

Primarily renal

excretion (~90%

of dose).[1]

Substrate of

OAT3, OAT4,

BCRP, and

MRP4

transporters.[1]

Acebilustat

(CTX-4430)
Oral

Shift in Tmax

observed with a

high-fat meal, but

no change in

AUC.[18]

No significant

differences in

Cmax or AUC

between cystic

fibrosis patients

and healthy

volunteers.[18]

Not specified

Table 2: Pharmacokinetic Parameters of LTA4H Inhibitors

Experimental Protocols
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JNJ-40929837: Bronchial Allergen Challenge in Asthma
Study Design: A double-blind, 3-period crossover study involving 22 patients with mild, atopic

asthma.[5][6]

Treatment Arms:

JNJ-40929837: 100 mg/day for 6 days, followed by 50 mg on day 7.[5][6]

Montelukast: 10 mg/day for 6 days.[5][6]

Placebo: Matched to the other treatments.[5][6]

Primary Outcome: The primary endpoint was the late asthmatic response (LAR) induced by

a bronchial allergen challenge (BAC), measured by the maximal percent reduction in Forced

Expiratory Volume in 1 second (FEV1).[5][6]

Secondary Outcomes: These included the early asthmatic response (EAR) measured by

FEV1, and the effect on LTB4 levels in whole blood and sputum.[5][6]

LTB4 Measurement: Whole blood was stimulated with the divalent cation ionophore A23187

to measure LTB4 production. Sputum was collected to measure basal LTB4 levels.[5][6]

LYS006: Phase I First-in-Human Study
Study Design: A single-center, randomized, participant- and investigator-blinded, placebo-

controlled, first-in-human study in 121 healthy male and female adults.[7] The study included

single ascending dose (SAD), food effect (FE), and multiple ascending dose (MAD) parts.[7]

Treatment Arms (MAD phase): Doses of 20, 40, and 80 mg b.i.d. were administered.[7]

Pharmacokinetic (PK) Analysis: Blood and plasma samples were collected at various time

points to determine the pharmacokinetic profile of LYS006.[1][7]

Pharmacodynamic (PD) Analysis:

Whole Blood: LTB4 production was measured in ex vivo stimulated whole blood.[7]
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Skin Blister: Cantharidin-induced skin blisters were used to assess LTA4H inhibition in

skin-resident immune cells.[7]

Safety and Tolerability: Assessed through monitoring of adverse events, vital signs,

electrocardiograms (ECGs), and laboratory tests.[7][9]

Acebilustat (CTX-4430): Study in Cystic Fibrosis
Study Design: A randomized, multi-center, subject and investigator blinded, placebo-

controlled, parallel-group study.[12][13]

Treatment Arms:

Acebilustat 50 mg once daily.[12][13]

Acebilustat 100 mg once daily.[12][13]

Placebo once daily.[12][13]

Study Population: Adult subjects with cystic fibrosis.[19]

Primary Endpoint: Change from baseline in percent predicted FEV1 (ppFEV1).[12][13]

Secondary Endpoints: Rate of pulmonary exacerbations and safety.[12][13]

Biomarker Analysis: Sputum neutrophil counts and sputum elastase were measured as

markers of inflammation.[11]

Visualizing the Landscape of LTA4H Inhibition
To better understand the context of these inhibitors, the following diagrams illustrate the LTA4H

signaling pathway and a generalized experimental workflow for evaluating LTA4H inhibitors.
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Caption: LTA4H Signaling Pathway and Point of Inhibition.
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Caption: Generalized Workflow for LTA4H Inhibitor Development.
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inhibitors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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